Cas no 1879586-47-6 (5-Amino-1-methyl-3-[(propan-2-yloxy)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-Amino-1-methyl-3-[(propan-2-yloxy)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1879586-47-6
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6585222
• PubChem ID: 165473220
• Update Time: 2025-08-04

5-Amino-1-methyl-3-[(propan-2-yloxy)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1879586-47-6
• EN300-1107157
• 5-amino-1-methyl-3-[(propan-2-yloxy)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-Amino-1-methyl-3-[(propan-2-yloxy)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C9H15N3O3/c1-6(2)15-5-12-8(13)7(10)4-11(3)9(12)14/h4,6H,5,10H2,1-3H3
• InChI Key： ARRANSYRLZJRST-UHFFFAOYSA-N
• SMILES： O(C(C)C)CN1C(C(=CN(C)C1=O)N)=O

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.9Ų

Additional information on 5-Amino-1-methyl-3-[(propan-2-yloxy)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

5-Amino-1-methyl-3-[(propan-2-yloxy)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione: A Comprehensive Overview

5-Amino-1-methyl-3-[(propan-2-yloxy)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione, also known by its CAS number 1879586-47-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule belongs to the class of tetrahydropyrimidine derivatives, which have been extensively studied for their potential applications in drug development. The structure of this compound is characterized by a tetrahydropyrimidine ring system with specific substituents that confer unique chemical and biological properties.

The tetrahydropyrimidine core of this compound is a six-membered ring containing two nitrogen atoms at positions 1 and 3. The substituents on this ring include an amino group at position 5, a methyl group at position 1, and a (propan-2-yloxy)methyl group at position 3. These substituents play a crucial role in determining the compound's chemical reactivity and biological activity. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic and pharmacodynamic properties of tetrahydropyrimidine derivatives.

One of the key areas of research involving this compound is its potential as a drug candidate. Tetrahydropyrimidines are known to exhibit diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of the amino group and the (propan-2-yloxy)methyl group in this compound suggests that it may possess unique bioactive properties that could be harnessed for therapeutic purposes. For instance, preliminary studies have indicated that this compound may exhibit selective inhibitory activity against certain enzymes involved in inflammatory pathways.

In addition to its potential therapeutic applications, this compound has also been studied for its synthetic versatility. The tetrahydropyrimidine ring system can be readily modified by introducing various substituents at different positions on the ring. This makes it an attractive starting material for the development of novel chemical entities with tailored properties. Recent advances in synthetic chemistry have enabled the efficient synthesis of this compound using environmentally friendly methodologies, which aligns with the growing emphasis on sustainable chemical practices.

The synthesis of 5-Amino-1-methyl-3-[(propan-2-yloxy)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione involves a multi-step process that typically begins with the preparation of a suitable precursor. One common approach is to use a diamine as the starting material and then introduce the desired substituents through nucleophilic substitution or coupling reactions. The final step often involves cyclization to form the tetrahydropyrimidine ring system. This synthesis pathway has been optimized to achieve high yields and excellent purity levels.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of cellular signaling pathways. For example, it has been demonstrated to interact with key proteins involved in cell proliferation and apoptosis. These findings suggest that it may have applications in the treatment of conditions such as cancer or chronic inflammatory diseases. However, further research is required to fully elucidate its mechanism of action and to evaluate its safety profile.

In terms of applications beyond drug development, this compound has also been explored for its role in chemical biology studies. Its ability to bind to specific biomolecules makes it a valuable tool for studying molecular interactions in vitro. Furthermore, its structural features make it amenable to use as a building block for constructing more complex molecular architectures.

Looking ahead, ongoing research into 5-Amino-1-methyl-3-[(propan-2-yloxy)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione is expected to yield new insights into its potential uses and limitations. Collaborative efforts between chemists and biologists are likely to drive innovation in this area and pave the way for novel therapeutic interventions.